Cas no 1779918-18-1 (2-Bromo-6-chloroquinazolin-4-ol)

• Product Name: 2-Bromo-6-chloroquinazolin-4-ol
• CAS No: 1779918-18-1
• MF: C₈H₄BrClN₂O
• MW: 259.487159729004
• CID: 5690853
• PubChem ID: 136326610
• Update Time: 2025-08-04

2-Bromo-6-chloroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloroquinazolin-4-ol
• 1779918-18-1
• 4(3H)-Quinazolinone, 2-bromo-6-chloro-

• Inchi： 1S/C8H4BrClN2O/c9-8-11-6-2-1-4(10)3-5(6)7(13)12-8/h1-3H,(H,11,12,13)
• InChI Key： BTDAFFLSCMKALJ-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2C(N1)=O)Cl

Computed Properties

• Exact Mass: 257.91955g/mol
• Monoisotopic Mass: 257.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Boiling Point: 391.7±44.0 °C(Predicted)
• pka: -4.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Bromo-6-chloroquinazolin-4-ol

Professional Introduction to 2-Bromo-6-chloroquinazolin-4-ol (CAS No. 1779918-18-1)

2-Bromo-6-chloroquinazolin-4-ol is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1779918-18-1, belongs to the quinazoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. Quinazolines and their derivatives have long been recognized for their role in the development of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions.

The structural framework of 2-Bromo-6-chloroquinazolin-4-ol consists of a quinazoline core substituted with bromine and chlorine atoms at the 2nd and 6th positions, respectively, and a hydroxyl group at the 4th position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and drug design. The presence of both bromine and chlorine atoms provides multiple sites for functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their potent pharmacological effects. Studies have demonstrated that compounds within this class can interact with various biological targets, including kinases, transcription factors, and other enzymes involved in disease pathways. 2-Bromo-6-chloroquinazolin-4-ol has been investigated for its potential as an intermediate in the synthesis of more complex molecules designed to modulate these targets.

One of the most promising areas of research involving 2-Bromo-6-chloroquinazolin-4-ol is its application in oncology. Quinazoline derivatives have shown significant promise as kinase inhibitors, particularly in targeting tyrosine kinases that are overexpressed in cancer cells. The brominated and chlorinated substituents in 2-Bromo-6-chloroquinazolin-4-ol enhance its binding affinity to these kinases, making it a compelling candidate for further development as an anti-cancer agent. Preclinical studies have indicated that derivatives of this compound can inhibit the proliferation of cancer cells by disrupting key signaling pathways involved in tumor growth and survival.

Furthermore, the hydroxyl group at the 4th position of 2-Bromo-6-chloroquinazolin-4-ol offers a versatile handle for further chemical modifications. This functionality can be utilized to introduce additional substituents that enhance solubility, bioavailability, or target specificity. For instance, glycosylation or esterification of the hydroxyl group could improve the pharmacokinetic properties of derived compounds, making them more effective in vivo.

The synthesis of 2-Bromo-6-chloroquinazolin-4-ol typically involves multi-step organic reactions starting from readily available quinazoline precursors. The introduction of bromine and chlorine atoms is commonly achieved through halogenation reactions, which can be performed using reagents such as N-bromosuccinimide (NBS) or phosphorus oxychloride (POCl₃). The hydroxyl group is often incorporated via hydroxylation or oxidation reactions. The efficiency and yield of these synthetic routes are critical factors that influence the scalability and cost-effectiveness of producing this compound for research and commercial purposes.

Recent advances in computational chemistry have also played a crucial role in optimizing the synthesis and application of 2-Bromo-6-chloroquinazolin-4-ol. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high precision. This information is invaluable for designing derivatives with improved potency and selectivity. Additionally, virtual screening methods enable the rapid identification of promising candidates from large libraries of compounds, accelerating the drug discovery process.

In conclusion, 2-Bromo-6-chloroquinazolin-4-ol (CAS No. 1779918-18-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer. Ongoing research continues to explore new synthetic strategies and applications for this molecule, ensuring its continued relevance in the quest for innovative treatments.